![molecular formula C14H13BrN4O2S2 B2584400 5-bromo-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide CAS No. 2097925-15-8](/img/structure/B2584400.png)
5-bromo-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide
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Overview
Description
Scientific Research Applications
Synthesis and Antibacterial Evaluation
- A study focused on the synthesis of new heterocyclic compounds containing a sulfonamido moiety aiming for antibacterial applications. This research highlights the potential of sulfonamide derivatives in developing antibacterial agents with high activities against various bacterial strains (Azab, Youssef, & El-Bordany, 2013).
Antimicrobial Activity
- Research on sulfonamide derivatives based on pyrazole highlighted their significance in creating compounds with notable antimicrobial activity. This illustrates the versatility of sulfonamide derivatives in combating microbial infections (El‐Emary, Al-muaikel, & Moustafa, 2002).
Novel Synthesis Approaches
- Innovations in synthesis methodologies using N-bromo sulfonamide reagents for the production of heterocyclic compounds have been explored. Such methodologies offer advantages like high yields, short reaction times, and non-toxic materials, underscoring the chemical versatility of sulfonamides (Khazaei, Abbasi, & Moosavi‐Zare, 2014).
Anticancer and Antioxidant Properties
- Sulfonamide derivatives linked to pyrazolo[3,4-b]pyridine have been synthesized and evaluated for their antibacterial and antioxidant properties. Such compounds exhibit significant activity against bacterial strains and possess good antioxidant properties, demonstrating the potential of sulfonamides in medical applications (Variya, Panchal, & Patel, 2019).
Mechanism of Action
Mode of Action
It’s known that many similar compounds interact with their targets through processes such as oxidative addition . In these processes, a metal catalyst like palladium becomes oxidized through its donation of electrons to form a new bond .
Biochemical Pathways
Similar compounds have been known to participate in suzuki–miyaura (sm) coupling reactions , which are widely-applied transition metal catalysed carbon–carbon bond forming reactions .
Result of Action
Similar compounds have been known to form new bonds through oxidative addition , which could potentially alter the structure and function of target molecules.
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN4O2S2/c15-13-3-4-14(22-13)23(20,21)18-6-7-19-10-12(9-17-19)11-2-1-5-16-8-11/h1-5,8-10,18H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZIFBLBTDPGRHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CN(N=C2)CCNS(=O)(=O)C3=CC=C(S3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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